- The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction, Journal of Organic Chemistry, 2017, 82(1), 157-169
Cas no 895010-58-9 (4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine)
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
- 4-(2-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine
- 4-(2-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine(SALTDATA: FREE)
- 4-(2-Methoxyphenyl)-5-methyl-1H-pyrazol-3-amine (ACI)
- SCHEMBL17731011
- DTXSID50586485
- AKOS002670999
- 895010-58-9
- 4-(2-Methoxyphenyl)-5-methyl-1,2-dihydro-3h-pyrazol-3-imine
- EN300-742336
- MFCD06135859
- VKB01058
- DB-348565
- BS-35990
- 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine, AldrichCPR
- CHEMBRDG-BB 4006080
- CS-0279820
-
- MDL: MFCD06135859
- Inchi: 1S/C11H13N3O/c1-7-10(11(12)14-13-7)8-5-3-4-6-9(8)15-2/h3-6H,1-2H3,(H3,12,13,14)
- InChI Key: SXSXFYAJYMOMAK-UHFFFAOYSA-N
- SMILES: N1=C(N)C(C2C(OC)=CC=CC=2)=C(C)N1
Computed Properties
- Exact Mass: 203.10600
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- PSA: 63.93000
- LogP: 2.55710
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049005116-25g |
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine |
895010-58-9 | 95% | 25g |
$484.00 | 2023-08-31 | |
| Chemenu | CM281391-25g |
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine |
895010-58-9 | 95% | 25g |
$411 | 2021-08-18 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR00533-1G |
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine |
895010-58-9 | 1g |
¥1678.55 | 2023-11-14 | ||
| TRC | M228618-250mg |
4-(2-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine |
895010-58-9 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228618-500mg |
4-(2-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine |
895010-58-9 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M228618-2.5g |
4-(2-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine |
895010-58-9 | 2.5g |
$ 210.00 | 2022-06-04 | ||
| Ambeed | A725986-25g |
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine |
895010-58-9 | 95+% | 25g |
$884.0 | 2024-04-16 | |
| Chemenu | CM281391-25g |
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine |
895010-58-9 | 95% | 25g |
$411 | 2023-02-01 | |
| Crysdot LLC | CD11026205-25g |
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine |
895010-58-9 | 95+% | 25g |
$440 | 2024-07-18 | |
| eNovation Chemicals LLC | Y1234129-1g |
4-(2-METHOXYPHENYL)-3-METHYL-1H-PYRAZOL-5-AMINE |
895010-58-9 | 95% | 1g |
$125 | 2024-06-07 |
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Production Method
Production Method 1
Production Method 2
1.2 Reagents: Ammonium hydroxide Solvents: Water ; pH 9
- Study of regioselectivity of reactions between 3(5)-aminopyrazoles and 2-acetylcycloalkanones, Russian Journal of Organic Chemistry, 2012, 48(8), 1111-1120
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Raw materials
- Benzeneacetonitrile, a-acetyl-2-methoxy-
- 4-bromo-3-methyl-1H-pyrazol-5-amine
- 2-Methoxyphenylboronic acid
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Preparation Products
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Suppliers
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
Introduction to 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 895010-58-9)
4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine, also known by its CAS number 895010-58-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structure of 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine makes it a promising candidate for the development of novel therapeutic agents.
The chemical structure of 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a 2-methoxyphenyl group and a methyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule. The methoxy group on the phenyl ring can enhance the lipophilicity and metabolic stability of the compound, while the methyl group on the pyrazole ring can influence its binding affinity to various biological targets.
Recent studies have highlighted the potential of 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine has also shown promise in cancer research. A 2023 study published in Cancer Research demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings indicate that 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine has potential as an anticancer agent and warrants further investigation.
The pharmacokinetic properties of 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine have also been studied to assess its suitability for drug development. A preclinical study conducted in 2021 evaluated the oral bioavailability, distribution, metabolism, and excretion (ADME) properties of this compound. The results showed that 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further clinical evaluation.
The safety profile of 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine is another critical aspect that has been investigated. Toxicological studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its potential for use in human clinical trials.
In conclusion, 4-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 895010-58-9) is a promising organic compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in novel drug formulations.
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